Cas no 1235649-96-3 (4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide)
4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
- 1235649-96-3
- 4-((2,5-dichlorobenzamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
- 4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
- AKOS024492573
- VU0631745-1
- 4-[[(2,5-dichlorobenzoyl)amino]methyl]-N-(2-methoxyphenyl)piperidine-1-carboxamide
- F5033-7516
-
- Inchi: 1S/C21H23Cl2N3O3/c1-29-19-5-3-2-4-18(19)25-21(28)26-10-8-14(9-11-26)13-24-20(27)16-12-15(22)6-7-17(16)23/h2-7,12,14H,8-11,13H2,1H3,(H,24,27)(H,25,28)
- InChI Key: KJSDAJGRGLPKHG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(NCC1CCN(C(NC2C=CC=CC=2OC)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 435.1116470g/mol
- Monoisotopic Mass: 435.1116470g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 70.7Ų
4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-7516-2μmol |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-5μmol |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-10μmol |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-20μmol |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-1mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-2mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-3mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-4mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-5mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-7516-10mg |
4-{[(2,5-dichlorophenyl)formamido]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide |
1235649-96-3 | 10mg |
$79.0 | 2023-09-10 |
4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
Chemical Profile of 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS No: 1235649-96-3)
The compound 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide, identified by its CAS number 1235649-96-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key functional groups, including a piperidine ring, a formamidomethyl moiety, and substituents such as 2,5-dichlorophenyl and 2-methoxyphenyl, which contribute to its unique chemical properties and biological activity.
In recent years, the exploration of piperidine derivatives has been extensively studied for their role in developing central nervous system (CNS) therapeutics. The piperidine core is well-documented for its ability to enhance pharmacokinetic profiles, including improved solubility and blood-brain barrier penetration. The presence of the formamidomethyl group in this compound introduces additional potential for hydrogen bonding interactions, which can be critical for binding affinity and specificity in biological targets. Furthermore, the electron-withdrawing nature of the 2,5-dichlorophenyl substituent may modulate the electronic distribution of the molecule, influencing its reactivity and interaction with biological receptors.
The 2-methoxyphenyl group serves as a hydrophobic anchor while also providing metabolic stability through methoxy substitution. This combination of structural features makes the compound a promising candidate for further investigation in various therapeutic areas. Current research in medicinal chemistry emphasizes the development of molecules with optimized physicochemical properties to enhance drug-like characteristics. The compound’s molecular weight and LogP value (logarithm of partition coefficient) are critical parameters that determine its distribution between aqueous and lipid phases, influencing oral bioavailability and tissue distribution.
Recent studies have highlighted the importance of multi-target interactions in drug design, particularly in addressing complex diseases such as neurodegenerative disorders. The structural scaffold of 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide suggests potential activity against multiple targets involved in these pathologies. For instance, the piperidine moiety has been associated with modulating neurotransmitter systems, while the formamidomethyl group may interact with enzyme active sites. Preliminary computational modeling studies indicate that this compound could exhibit binding affinity to proteins implicated in neuroinflammation and synaptic dysfunction.
Advances in spectroscopic techniques have enabled detailed characterization of this compound’s molecular interactions. Nuclear magnetic resonance (NMR) spectroscopy has revealed distinct chemical shifts consistent with the proposed structure, confirming the presence of aromatic protons from the phenyl rings and aliphatic protons from the piperidine ring. Mass spectrometry analysis further supports the molecular formula C₂₁H₁₇Cl₂N₃O₂, validating the structural integrity of the compound. These analytical data are essential for ensuring high purity standards required for subsequent biological testing.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve optimal yields. Key synthetic steps include formylation at the 4-position of the piperidine ring followed by nucleophilic substitution with 2-methoxybenzamide. The introduction of dichlorophenyl groups necessitates careful handling to prevent side reactions such as over-chlorination or decomposition. Catalytic methods have been explored to enhance reaction efficiency while minimizing byproduct formation.
In vitro pharmacological evaluation has begun to uncover the potential therapeutic applications of this derivative. Initial assays suggest moderate affinity for certain enzyme targets, including cytochrome P450 enzymes involved in drug metabolism. This information is crucial for predicting metabolic stability and potential drug-drug interactions. Additionally, cell-based assays have demonstrated effects on intracellular signaling pathways relevant to neuroprotection and inflammation reduction.
The growing interest in structure-activity relationships (SAR) has prompted researchers to modify key substituents on this scaffold for improved efficacy. Variations in electronic properties through different halogen substitutions or electronic donors/withdrawing groups can significantly alter binding profiles. Such modifications are guided by quantitative structure-activity relationship (QSAR) models that correlate structural features with biological activity.
Future directions in research may involve exploring this compound’s potential as a lead molecule for drug development programs targeting neurological disorders or inflammatory conditions. Preclinical studies are necessary to assess its safety profile, pharmacokinetic behavior, and therapeutic efficacy before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be essential to optimize this molecule for clinical applications.
The development of novel pharmaceuticals relies heavily on innovative chemical entities like 4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS No: 1235649-96-3). Its unique structural features offer a foundation for designing next-generation therapeutics with enhanced target engagement and reduced side effects. As research progresses, advancements in synthetic methodologies and biotechnological tools will continue to facilitate the discovery of compounds with transformative medical benefits.
1235649-96-3 (4-{(2,5-dichlorophenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)